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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504

An Important Note on Chemical Identity: The name "Direct Red 254" is commonly associated
with two distinct chemical compounds, leading to potential confusion in literature and
commercial listings. This guide will primarily focus on the disazo dye, Direct Red 254 (CAS No.
101380-00-1), while also providing a clear differentiation from the high-performance Pigment
Red 254 (CAS No. 84632-65-5). It is crucial for researchers to verify the CAS number to ensure
they are working with the correct substance.

Part 1: Direct Red 254 (Azo Dye)

Direct Red 254 is a water-soluble, double azo class dye primarily used for coloring paper and
cellulosic fibers such as cotton.[1][2][3] Its structure contains two azo groups (-N=N-), which act
as the chromophore responsible for its color, and sulfonic acid groups that impart water
solubility and affinity for materials like cotton.[4]

Chemical Structure and ldentification

o |[UPAC Name: disodium;7-amino-4-hydroxy-3-[[4-[(4-
sulfonatophenyl)diazenyl]phenyl]diazenyllnaphthalene-2-sulfonate

e CAS Number: 101380-00-1[1][5]
e Molecular Formula: C22H15NsNa207S2[1]

e Molecular Weight: 571.5 g/mol [1]
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e Synonyms: C.l. Direct Red 254, Pontamine Fast Red 8BF[5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Direct Red 254.

Property Value Source(s)

Dark red powder / Bluish-light
Appearance - [1]
pin

Soluble in water (~100 g/L)
Solubility and concentrated sulfuric acid.  [1]

Slightly soluble in ethanol.

pH Range (in solution) 6.5-9.0 [1]

Typically 500-530 nm in
UV-Vis Amax agueous solution (for similar [6]

red disazo dyes)

Melting Point Not applicable [1]

Flammability Not flammable [1]

Experimental Protocols

The synthesis of disazo dyes like Direct Red 254 involves a multi-step diazotization and
coupling reaction. While a specific, detailed protocol for Direct Red 254 is not readily available
in public literature, a general procedure for synthesizing an azo dye is as follows:

o Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)
and cooled to 0-5 °C in an ice bath.[7][8]

¢ A solution of sodium nitrite (NaNOz2) in water is then added slowly to the cooled amine
solution to form the diazonium salt.[7][8] The temperature must be kept low to prevent the
decomposition of the unstable diazonium salt.

e Coupling: A separate solution of a coupling agent (an electron-rich aromatic compound, such
as a phenol or another amine) is prepared, often in an alkaline solution.[8]
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e The cold diazonium salt solution is then slowly added to the coupling agent solution. The
coupling reaction occurs to form the azo dye, which may precipitate from the solution.[8]

 Purification: The crude dye is collected by filtration, washed to remove unreacted starting
materials and salts, and can be further purified by recrystallization.
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Step 1: Diazotization

Aromatic Amine in HCI

i

Cool to 0-5 °C
l Step 2: Coupling Reaction
Add NaNO2(aq) slowly Coupling Agent in NaOH(aq)
Diazonium Salt Solution Cool to 0-5 °C

l

Slowly add Diazonium Salt
to Coupling Agent

Step 3: P&rification

Filtration

i

Washing with Water

i

Drying

l

Purified Direct Red 254

Click to download full resolution via product page

Caption: General workflow for the synthesis of an azo dye.
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Direct Red 254 is used for dyeing cellulosic fibers. The following is a detailed protocol for this
process.

e Preparation of the Dye Bath:

o Calculate the required amount of Direct Red 254 based on the weight of the fabric (owf)
and the desired shade depth (e.g., 1-5% owf).

o Create a paste of the dye powder with a small amount of cold water and 0.5-1% soda ash
(owf).[3]

o Add boiling water to the paste with constant stirring to create a concentrated stock
solution.[3]

o Prepare the main dye bath by adding the required volume of the stock solution to water to
achieve the desired material-to-liquor ratio (e.g., 1:20).

e Dyeing Process:

o Introduce the pre-wetted cotton fabric into the dye bath at a starting temperature of
approximately 40°C.[3]

o Run for 15-20 minutes to allow for initial dye uptake and leveling.[3]

o Gradually add an electrolyte, such as sodium chloride (common salt) or sodium sulfate
(Glauber's salt). For a medium shade, this can be 10-20% owf. The salt should be added
in portions over 15-30 minutes to ensure even dyeing.[3] The electrolyte helps to
neutralize the negative surface charge on the cotton fiber, promoting dye exhaustion.[2]

o Slowly raise the temperature of the dye bath to a boil (95-100°C).[2][3]

o Continue dyeing at this temperature for 45-60 minutes, ensuring the fabric is agitated for
even color.[3]

o Allow the bath to cool for 15-20 minutes for better dye exhaustion.[3]

o After-treatment:
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o Remove the fabric from the dye bath, squeeze out excess liquor, and rinse thoroughly with
cold water to remove unfixed dye.

o To improve wash fastness, an optional treatment with a cationic dye-fixing agent can be
performed according to the manufacturer's instructions.|[3]

o Finally, the fabric is dried.
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Click to download full resolution via product page

Caption: Experimental workflow for dyeing cotton with Direct Red 254.

Applications in Research and Drug Development

While primarily an industrial dye, Direct Red 254 and other sulfonated azo dyes have some
applications in biological research.

o Histology and Microscopy: Direct dyes are used in staining procedures for microscopic
analysis due to their affinity for proteinaceous and cellulosic materials.[1] Sulfonated azo
dyes can be used to study the molecular orientation of proteins in substrates like collagen
through linear dichroism.[9][10]

» Biological Imaging: Although no specific studies on Direct Red 254 were found, the broader
class of azo dyes is being explored for biomedical applications. Some azo compounds are
used as probes for imaging hypoxia in cells and tissues.[11] There is also a growing interest
in developing azo-based compounds for bioimaging, drug delivery, and photopharmacology.
[12][13]

o Fluorescent Properties: Some sources suggest that Direct Red 254 has fluorescent
properties that have been investigated for potential use in diagnostic imaging.[1] However,
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detailed studies on its quantum yield, excitation/emission spectra, and specific imaging
applications are not well-documented in the available literature.

It is important to note that Direct Red 254 is not directly involved in signaling pathways or used
as a therapeutic agent. Its relevance to drug development professionals is more likely to be in
the context of its use as a tool for staining or as a structural motif for the development of novel
imaging agents.

Safety and Toxicology

e Handling: Standard laboratory precautions should be taken, including wearing gloves, safety
glasses, and a lab coat. Inhalation of the dust should be avoided.[14]

» Toxicity: Based on information for similar products, Direct Red 254 is considered to have low
acute oral toxicity (LD50 > 2000 mg/kg in rats) and is unlikely to be a skin irritant. However, it
may cause eye irritation.[14]

e Environmental Impact: As a water-soluble dye, it can cause discoloration of aquatic
environments. It is not readily biodegradable but may be partially removed in wastewater
treatment processes.[14]

Part 2: Pigment Red 254 (DPP Pigment)

To prevent confusion, this section details the properties of Pigment Red 254, a compound often
mistaken for Direct Red 254.

Pigment Red 254 is a high-performance diketopyrrolopyrrole (DPP) pigment known for its
brilliant red color, excellent stability, and durability.[7][15] It is widely used in demanding
applications such as automotive paints, industrial coatings, and plastics.[7][8]

Chemical Structure and Identification
o |[UPAC Name: 3,6-bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

« CAS Number: 84632-65-5[7][16]

e Molecular Formula: C1sH10CIl2N202[7][16]
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e Molecular Weight: 357.19 g/mol [7][17]

e Synonyms: C.I. Pigment Red 254, DPP Red[18]

Comparative Properties

The following table highlights the key differences between the two compounds.

. Pigment Red 254 (DPP
Property Direct Red 254 (Azo Dye)

Pigment)
CAS Number 101380-00-1 84632-65-5
Chemical Class Disazo Dye Diketopyrrolopyrrole (DPP)
Molecular Formula C22H15NsNa207S2 C18H10CI2N202
Solubility Soluble in water Insoluble in water and most

solvents

) o Dyeing of paper and cellulosic High-performance pigment for
Primary Application

fibers paints, coatings, and plastics
Light Fastness Moderate (Scale 4-5)[19] Excellent (Scale 8)[7][16]
Heat Stability Lower Very high (>300°C)

Safety and Toxicology of Pigment Red 254

Pigment Red 254 is considered to have very low toxicity. Studies have shown it to be virtually
nontoxic after single oral ingestion or dermal contact. It is not irritating to the skin or eyes and is
not mutagenic. Inhalation studies on rats showed only minor effects, such as pigment deposits
in the lungs, with no significant inflammation.[20] Due to its insolubility, its bioavailability is
extremely low.[20]

Conclusion

The term "Direct Red 254" can be ambiguous, and it is imperative for researchers to use the
CAS number for accurate identification. The azo dye Direct Red 254 (CAS 101380-00-1) is a
water-soluble colorant used for paper and textiles, with limited but emerging applications in
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biological staining and as a basis for imaging probes. In contrast, Pigment Red 254 (CAS
84632-65-5) is a highly stable, insoluble DPP pigment used in demanding materials science
applications. While neither compound is directly involved in drug signaling pathways, a broader
understanding of their chemistry and applications can be valuable for professionals in the
chemical and biomedical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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